Cas no 866135-80-0 (6-(4-Fluorophenyl)-3-pyridinyl4-(4-methylpiperazino)phenylmethanone)

• Product name: 6-(4-Fluorophenyl)-3-pyridinyl4-(4-methylpiperazino)phenylmethanone
• CAS No: 866135-80-0
• MDL: MFCD05256316
• CID: 4662752

6-(4-Fluorophenyl)-3-pyridinyl4-(4-methylpiperazino)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• [6-(4-FLUOROPHENYL)-3-PYRIDINYL][4-(4-METHYLPIPERAZINO)PHENYL]METHANONE
• (6-(4-Fluorophenyl)pyridin-3-yl)(4-(4-methylpiperazin-1-yl)phenyl)methanone
• 6-(4-Fluorophenyl)-3-pyridinyl4-(4-methylpiperazino)phenylmethanone

• MDL： MFCD05256316

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(4-Fluorophenyl)-3-pyridinyl4-(4-methylpiperazino)phenylmethanone

Introduction to 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone (CAS No. 866135-80-0) in Modern Chemical Research

The compound 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone, identified by its CAS number 866135-80-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorophenyl moiety, combined with a pyridinyl and methylpiperazino substituent, contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, binding affinity, and overall pharmacological efficacy. In the case of 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone, the fluorine atom at the para position of the phenyl ring plays a crucial role in modulating its interactions with biological targets. This modification has been shown to improve the compound's ability to penetrate biological membranes, a critical factor for drug delivery systems.

The pyridinyl and methylpiperazino groups further contribute to the compound's pharmacological profile. Pyridine derivatives are well-documented for their role in various biological processes, including neurotransmitter receptor modulation and enzyme inhibition. The methylpiperazino moiety, on the other hand, is known for its ability to enhance solubility and bioavailability, making it a valuable component in drug design. Together, these structural elements create a synergistic effect that positions 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone as a promising candidate for further exploration in therapeutic applications.

Current research in this domain is focused on understanding the molecular mechanisms by which this compound interacts with biological targets. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding affinity and orientation of 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone with various enzymes and receptors. These studies have provided valuable insights into its potential therapeutic pathways, particularly in the treatment of neurological disorders and inflammatory conditions.

One of the most intriguing aspects of this compound is its potential application in the development of next-generation antipsychotic agents. The combination of a fluorophenyl, pyridinyl, and methylpiperazino scaffold aligns well with the structural requirements of atypical antipsychotics. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit significant efficacy in reducing symptoms associated with schizophrenia and other psychotic disorders. While further research is needed to fully elucidate its mechanism of action, preliminary findings suggest that 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone may offer a novel approach to managing these conditions.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. The ability of fluorinated aromatic compounds to modulate inflammatory pathways has been extensively studied. In vitro experiments have shown that 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone can inhibit key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may serve as a lead compound for developing new anti-inflammatory therapies.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multistep organic reactions are required to construct the desired framework, with careful attention paid to regioselectivity and stereochemistry. Recent advancements in synthetic methodologies have made it possible to produce high-purity samples of 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone, enabling more detailed pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its structure.

In conclusion, 6-(4-Fluorophenyl)-3-pyridinyl-4-(4-methylpiperazino)phenylmethanone (CAS No. 866135-80-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.